1-(8-(2-((2,4-Difluorophenyl)amino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[8-[2-(2,4-difluoroanilino)-2-oxoethoxy]quinolin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H22F2N4O3/c24-16-5-6-18(17(25)12-16)27-21(30)13-32-19-3-1-2-14-4-7-20(28-22(14)19)29-10-8-15(9-11-29)23(26)31/h1-7,12,15H,8-11,13H2,(H2,26,31)(H,27,30)
• InChI Key: RIRVYPLCLDOZHD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2=NC3=C(C=CC=C3OCC(=O)NC4=C(C=C(C=C4)F)F)C=C2
• Molecular Formula: C23H22F2N4O3
• Molecular Weight: 440.4 g/mol
• CAS No.: 921860-30-2

Description

1-(8-(2-((2,4-Difluorophenyl)amino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide is a synthetic small molecule of significant interest for probing complex biological pathways in academic and pharmaceutical research. This compound is designed around a multifunctional architecture, featuring a quinoline scaffold linked to a piperidine carboxamide group via an ethoxyacetamide connector. This structure is closely related to chemical classes known to exhibit potent bioactivity, particularly piperidine carboxamides, which have been identified as inhibitors of essential enzymes like the proteasome in parasitic diseases . Its core quinoline scaffold is a privileged structure in medicinal chemistry, frequently associated with the ability to interact with a variety of enzyme active sites and receptor targets. The primary research value of this compound lies in its potential as a tool for investigating enzyme inhibition and cellular signaling pathways. The specific incorporation of the 2,4-difluorophenyl group is a common medicinal chemistry strategy to enhance metabolic stability and binding affinity to target proteins, as the fluorine atoms can influence the electron distribution and conformation of the molecule . Researchers can utilize this compound to explore structure-activity relationships (SAR) and elucidate mechanisms of action within new chemical series. It serves as a critical intermediate for the design and development of novel therapeutic agents, particularly in areas such as infectious diseases and oncology, where related analogs have shown promise . This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally analogous molecules (Table 1), emphasizing substituent effects and pharmacological implications.

Table 1: Structural and Functional Comparison of Related Compounds

Compound Name	Core Structure	Key Substituents	Pharmacological Notes	Evidence Source
Target compound	Quinoline-piperidine	2,4-Difluorophenyl, carboxamide	Enhanced metabolic stability via fluorination; potential kinase/HDAC inhibition
1-(8-(2-((4-Carbamoylphenyl)amino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide ()	Quinoline-piperidine	4-Carbamoylphenyl	Reduced lipophilicity vs. difluorophenyl; may lower blood-brain barrier penetration
2-(4-Methoxyphenyl)-2-oxoethyl 1-(8-quinolinylsulfonyl)-4-piperidinecarboxylate ()	Quinoline-piperidine	4-Methoxyphenyl, sulfonyl ester	Sulfonyl group increases solubility but may reduce cell permeability
1-[7-(2-Fluorophenyl)-4-oxo-1,4-dihydrothieno[3,2-d]pyrimidin-2-yl]-N-(1-phenylethyl)-4-piperidinecarboxamide ()	Thieno-pyrimidinone	2-Fluorophenyl, phenylethyl	Thieno-pyrimidinone core alters binding kinetics; fluorophenyl maintains metabolic stability
1-(2-((4-Bromobenzyl)amino)ethyl)-N-hydroxypiperidine-4-carboxamide ()	Piperidine-carboxamide	4-Bromobenzyl	Bromine enhances halogen bonding but increases molecular weight
BI 605906 ()	Thieno-pyridine	Difluoropropyl, methanesulfonyl	Methanesulfonyl group improves solubility; thieno-pyridine core may target kinases

Key Insights:

The target compound’s quinoline-piperidine scaffold balances rigidity and flexibility, optimizing binding to conformational lysozyme domains .

Substituent Effects: Fluorine vs. Carbamoyl: The 2,4-difluorophenyl group in the target compound improves metabolic stability and lipophilicity compared to the 4-carbamoylphenyl analog (), which may enhance oral bioavailability . Sulfonyl/Methanesulfonyl Groups: Compounds with sulfonyl esters () or methanesulfonyl () show higher aqueous solubility but may require prodrug strategies for cellular uptake .

Therapeutic Potential: The target compound’s fluorinated aromatic system aligns with HDAC inhibitors (e.g., vorinostat derivatives), suggesting epigenetic modulation activity . Thieno-pyrimidinone analogs () demonstrate efficacy in preclinical cancer models, highlighting the impact of core heterocycle variation on biological activity .

Q & A

Q. Methodological Insight :

• Use X-ray crystallography or NMR to confirm spatial arrangements of these groups.
• Compare bioactivity of analogs lacking fluorine or piperidine (e.g., antimicrobial vs. antitumor analogs in ) to isolate functional contributions .

Basic: What synthetic methodologies are optimal for constructing the quinoline-piperidine scaffold?

Synthesis involves multi-step reactions :

Quinoline ring formation via Gould-Jacobs cyclization or Friedländer condensation.

Piperidine introduction through nucleophilic substitution or reductive amination.

Functionalization : Coupling the 2,4-difluorophenyl group via amide bond formation (e.g., EDC/HOBt activation) .

Q. Critical Parameters :

• Temperature control (e.g., 0–5°C for hydrolysis steps to prevent side reactions) .
• Solvent choice : Polar aprotic solvents (DMF, DMSO) for coupling; toluene for inert conditions .
• Purification : Column chromatography or recrystallization to isolate intermediates .

Advanced: How can researchers resolve contradictions in biological activity data across structurally similar analogs?

Case Example : If analog A shows antitumor activity but analog B (with a chlorophenyl substitution) exhibits antimicrobial effects:

• Perform systematic structure-activity relationship (SAR) studies to map functional group contributions.
• Use computational docking to compare binding modes with targets (e.g., kinases vs. bacterial enzymes).
• Validate with in vitro assays (e.g., enzyme inhibition, cytotoxicity) under standardized conditions .

Q. Data Reconciliation :

• Control for assay variability (e.g., cell line specificity, incubation time).
• Cross-reference spectral data (e.g., IR, MS) to confirm compound integrity .

Advanced: What strategies improve the metabolic stability of the compound without compromising target affinity?

Fluorine Optimization : Introduce electron-withdrawing groups (e.g., trifluoromethyl) at the 2,4-difluorophenyl position to enhance oxidative stability .

Piperidine Modification : Replace the piperidine carboxamide with a bioisostere (e.g., sulfonamide) to reduce CYP450-mediated metabolism .

Prodrug Design : Mask the carboxamide as an ester to improve bioavailability .

Q. Validation :

• Liver microsome assays to assess metabolic half-life.
• Plasma protein binding studies to evaluate free drug availability .

Advanced: How to design experiments to elucidate the compound’s mechanism of action when preliminary data conflicts with established pathways?

Q. Stepwise Approach :

Target Deconvolution : Use affinity chromatography or SPR to identify binding partners.

Pathway Analysis : Apply RNA-seq or phosphoproteomics to detect downstream signaling changes.

Orthogonal Validation : Employ CRISPR knockout models to confirm target necessity .

Q. Contradiction Resolution :

• Test hypotheses across multiple cell lines or in vivo models.
• Replicate under varied conditions (e.g., hypoxia, serum starvation) .

Advanced: What computational approaches are effective in predicting off-target interactions given its complex structure?

Molecular Docking : Screen against diverse target libraries (e.g., ChEMBL, PDB) using AutoDock Vina.

Molecular Dynamics (MD) Simulations : Assess binding stability over 100+ ns trajectories.

Machine Learning : Train models on structural fingerprints (e.g., ECFP4) to predict polypharmacology .

Q. Case Study :

• ’s quinoline-thiadiazole analogs were optimized using MD to improve solubility while retaining target affinity .

Advanced: How to optimize reaction yields in multi-step syntheses involving sensitive functional groups?

Q. Process Optimization :

• Design of Experiments (DoE) : Vary temperature, solvent, and catalyst ratios (e.g., cesium carbonate for coupling efficiency) .
• In-line Analytics : Use FTIR or HPLC to monitor intermediates in real time .
• Protecting Groups : Temporarily shield reactive sites (e.g., Boc for amines) during harsh steps .

Q. Example :

• achieved a 59% yield for a quinoline-thiadiazole analog via PyBOP-mediated coupling and rigorous purification .